Cas no 184179-08-6 (Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid))

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) is a synthetic peptide aldehyde that serves as a selective and reversible inhibitor of caspase enzymes, particularly caspase-3. Its pseudo-acid form enhances stability and solubility in aqueous solutions, making it suitable for biochemical and cell-based assays. The compound mimics the natural substrate cleavage site, allowing precise modulation of caspase activity in apoptosis research. Its high specificity minimizes off-target effects, ensuring reliable experimental outcomes. The aldehyde moiety facilitates covalent binding to the active site, providing potent inhibition. This product is widely used in studying programmed cell death pathways, offering researchers a valuable tool for mechanistic investigations and therapeutic development.

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) structure

184179-08-6 structure

Product Name:Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)

CAS No:184179-08-6

MF:C₂₀H₃₀N₄O₁₁

MW:502.472405910492

MDL:MFCD00671412

CID:136587

PubChem ID:644345

Update Time:2025-11-02

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) Chemical and Physical Properties

Names and Identifiers

- L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-(9CI)
- AC-ASP-GLU-VAL-ASP-ALDEHYDE (PSEUDO ACID)
- N-Ac-Asp-Glu-Val-Asp-CHO
- Ac-Devd-Cho
- CASPASE-3 INHIBITOR I, CELL-PERMEABLE
- AC-ALA-ALA-VAL-ALA-LEU-LEU-PRO-ALA-VAL-LEU-LEU-ALA-LEU-LEU-ALA-PRO-ASP-GLU-VAL-ASP-CHO
- DEVD-CHO
- AC-DEVD-ALDEHYDE
- CASPASE-3 INHIBITOR
- ACETYL-DEVD-ALDEHYDE
- CASPASE-3 INHIBITOR I
- AC-ASP-GLU-VAL-ASP-CHO
- CELL-PERMEABLE, DEVD-CHO
- APOPAIN INHIBITOR
- CPP32
- CPP32/APOPAIN INHIBITOR
- CHEMBL417149
- N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-L-valinamide
- Ac-Asp-Glu-Val-Asp-Aldehyde
- (4S,7S,10S,13S)-7-(2-carboxyethyl)-4-(carboxymethyl)-13-formyl-10-isopropyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
- N-acetyl-Asp-Glu-Val-Asp aldehyde
- CCG-269708
- L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-
- GTPL6527
- Caspase-3 Inhibitor I - CAS 169332-60-9
- N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(2S)-1-carboxy-3-oxopropan-2-yl]-L-valinamide
- acetyl-aspartyl-glutamyl-valyl-aspartal
- D71136
- N-acetyl-asp-glu-val-asp-al
- acetyl-Asp-Glu-Val-Asp aldehyde
- L-Valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]- (9CI)
- AC-ASP-GLU-VAL-ASP-H
- 169332-60-9
- BS-15530
- NCGC00345452-02
- L 761191
- 184179-08-6
- s7901
- (4S)-4-[[(2S)-2-acetamido-4-hydroxy-4-oxobutanoyl]amino]-5-[[(2S)-1-[[(2S)-4-hydroxy-1,4-dioxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
- Z4561822377
- N-acetyl-Asp-Glu-Val-Asp-aldehyde
- (4S,7S,10S,13S)-7-(2-carboxyethyl)-4-(carboxymethyl)-13-formyl-10-isopropyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oicacid
- AC-29039
- SCHEMBL1674857
- (4S)-4-[[(2S)-2-acetamido-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
- BDBM10246
- CS-7676
- AKOS037648768
- 7-(2-Carboxyethyl)-4-(carboxymethyl)-13-formyl-2,5,8,11-tetrahydroxy-10-(propan-2-yl)-3,6,9,12-tetraazapentadeca-2,5,8,11-tetraen-15-oic acid
- MF 191
- DTXSID40937624
- Q27074145
- Ac-Asp-Glu-Val-Asp aldehyde
- acetyl-Asp-Glu-Val-Asp-aldehyde
- C20H30N4O11
- HY-P1001
- 2h5i
- CHEBI:59385
- L-valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-
- (4S)-4-{[(1S)-1-{[(2S)-1-carboxy-3-oxopropan-2-yl]carbamoyl}-2-methylpropyl]carbamoyl}-4-[(3S)-3-acetamido-3-formamidopropanoic acid]butanoic acid
- L-Valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-(2-carboxy-1-formylethyl)-, (S)-
- Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)
- MDL： MFCD00671412
- Inchi： 1S/C20H30N4O11/c1-9(2)17(20(35)22-11(8-25)6-15(29)30)24-18(33)12(4-5-14(27)28)23-19(34)13(7-16(31)32)21-10(3)26/h8-9,11-13,17H,4-7H2,1-3H3,(H,21,26)(H,22,35)(H,23,34)(H,24,33)(H,27,28)(H,29,30)(H,31,32)/t11-,12-,13-,17-/m0/s1
- InChI Key： UMBVAPCONCILTL-MRHIQRDNSA-N
- SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CC(=O)O)NC(C)=O)=O)N[C@H](C(N[C@H](C=O)CC(=O)O)=O)C(C)C

Computed Properties

Exact Mass: 502.19110779g/mol
Monoisotopic Mass: 502.19110779g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 35
Rotatable Bond Count: 16
Complexity: 843
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 245Å²
Surface Charge: 0
Tautomer Count: 32
XLogP3: -2.6

Experimental Properties

Color/Form: White powder
Solubility: H2O: 1 mg/mL
Solubility: Dissolve in water, 1mg/ml

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) Security Information

WGK Germany：3

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A299080-2.5mg	Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)	184179-08-6		2.5mg	$ 420.00	2022-06-08
TRC	A299080-5mg	Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)	184179-08-6		5mg	$ 820.00	2022-06-08
TRC	A299080-10mg	Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)	184179-08-6		10mg	$ 1315.00	2022-06-08
abcr	AB589460-5mg	Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid); .	184179-08-6		5mg	€411.20	2025-04-20
abcr	AB589460-25mg	Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid); .	184179-08-6		25mg	€1387.60	2025-04-20
abcr	AB589460-5 mg	Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid); .	184179-08-6		5mg	€310.50	2023-06-14
abcr	AB589460-25 mg	Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid); .	184179-08-6		25mg	€1090.50	2023-06-14
A2B Chem LLC	AE98797-5mg	L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-	184179-08-6	>96%	5mg	$302.00	2024-04-20
1PlusChem	1P00APHP-5mg	L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-	184179-08-6		5mg	$316.00	2025-02-25
1PlusChem	1P00APHP-25mg	L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-	184179-08-6		25mg	$1142.00	2025-02-25

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) Related Literature

1. Amorphous alumina nanowire array efficiently delivers Ac-DEVD-CHO to inhibit apoptosis of dendritic cells

Lester Lampert,Brittany Timonen,Sean Smith,Brittney Davidge,Haiyan Li,John F. Conley,Jeffrey D. Singer,Jun Jiao Chem. Commun. 2014 50 1234
2. Electrochemical sensing for caspase 3 activity and inhibition using quantum dot functionalized carbon nanotube labels

Jing-Jing Zhang,Ting-Ting Zheng,Fang-Fang Cheng,Jun-Jie Zhu Chem. Commun. 2011 47 1178
3. A dual-functional lanthanide nanoprobe for both living cell imaging and ICP-MS quantification of active protease

Duan Feng,Fang Tian,Weijie Qin,Xiaohong Qian Chem. Sci. 2016 7 2246
4. Ergosterol peroxide from Pleurotus ferulae inhibits gastrointestinal tumor cell growth through induction of apoptosis via reactive oxygen species and endoplasmic reticulum stress

Yi Yang,Xiaoyu Luo,Mayila Yasheng,Jun Zhao,Jinyu Li,Jinyao Li Food Funct. 2020 11 4171
5. Protease-responsive mass barcoded nanotranslators for simultaneously quantifying the intracellular activity of cascaded caspases in apoptosis pathways

Hongmei Xu,Xiaodan Huang,Zhenzhen Zhang,Xuemeng Zhang,Qianhao Min,Jun-Jie Zhu Chem. Sci. 2020 11 5280

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid)

Comprehensive Guide to Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) (CAS No. 184179-08-6)

Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) is a synthetic peptide derivative widely recognized for its role in biochemical research, particularly in the study of caspase-mediated apoptosis. With the CAS number 184179-08-6, this compound serves as a critical tool for scientists investigating programmed cell death pathways. Its unique structure mimics the natural substrate of caspases, making it invaluable for enzyme inhibition studies and drug discovery.

The molecular formula of Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) is C₂₀H₂₈N₄O₉, and it features an aldehyde group that enhances its binding affinity to caspase enzymes. Researchers frequently utilize this compound to explore cancer therapeutics, as modulating apoptosis is a promising strategy for oncology treatments. Recent studies highlight its potential in targeting neurodegenerative diseases, aligning with growing interest in Alzheimer's and Parkinson's research.

In the context of peptide-based drug development, Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) stands out due to its specificity and low toxicity. Its applications extend to high-throughput screening assays, where it helps identify novel caspase inhibitors. The compound’s stability under physiological conditions further bolsters its utility in in vitro and in vivo studies.

Market trends indicate rising demand for custom peptide synthesis, driven by advancements in precision medicine and biopharmaceuticals. As a result, suppliers of Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) are expanding their portfolios to meet research needs. The compound’s compatibility with mass spectrometry and HPLC purification techniques also makes it a preferred choice for analytical laboratories.

For researchers seeking reliable peptide reagents, Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) offers consistent performance. Its role in elucidating cell signaling pathways continues to attract attention, particularly in studies exploring inflammatory responses and autoimmune disorders. Future directions may include its integration into nanoparticle drug delivery systems, a hot topic in modern therapeutics.

In summary, Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid) (CAS No. 184179-08-6) is a versatile compound with broad applications in biomedical research. Its relevance to apoptosis regulation and disease mechanisms ensures its continued prominence in scientific literature and laboratory practice.